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Compound of Interest

Compound Name: Bromacil, lithium salt

Cat. No.: B13420749

Audience: Researchers, scientists, and drug development professionals.

Introduction: Bromacil, lithium salt is the salt form of the active ingredient Bromacil, a
substituted uracil herbicide.[1] Upon dissolution in aqueous solutions, it dissociates into the
bromacil molecule and lithium ions.[2] Bromacil's primary mode of action is the inhibition of
photosynthesis in plants by interfering with Photosystem Il (PSII).[3][4] It is absorbed through
the root system and translocated throughout the plant, making it effective for controlling a broad
spectrum of weeds and brush, particularly perennial grasses.[1][5] Given that the lithium ion
itself possesses distinct biological and toxicological activities, dose-response studies of
Bromacil, lithium salt are relevant not only for herbicidal efficacy testing but also for
toxicological assessment in non-target organisms.[2][6]

This document provides detailed protocols for conducting dose-response studies to evaluate
both the herbicidal and cytotoxic effects of Bromacil, lithium salt.

Mechanism of Action: Inhibition of Photosynthesis

Bromacil is a potent and specific inhibitor of photosynthesis.[7] It functions by blocking the
electron transport chain within Photosystem 1l (PSII).[4] Specifically, Bromacil binds to the D1
protein at the QB binding site, which prevents the transfer of electrons from the primary
guinone acceptor (QA) to the secondary quinone acceptor (QB). This blockage halts the linear
electron flow, preventing the conversion of light energy into chemical energy (ATP and
NADPH), which ultimately leads to the starvation and death of the plant.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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